molecular formula C16H31ClO B120768 Palmitoyl chloride CAS No. 112-67-4

Palmitoyl chloride

Cat. No. B120768
CAS RN: 112-67-4
M. Wt: 274.9 g/mol
InChI Key: ARBOVOVUTSQWSS-UHFFFAOYSA-N
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Description

Palmitoyl chloride is a fatty acid chloride derived from palmitic acid. It is used in various chemical modifications and syntheses, particularly in the production of amphiphilic compounds, esterification of materials, and the creation of lipid derivatives. The studies involving palmitoyl chloride demonstrate its versatility in enhancing the properties of different substrates, such as hyperbranched polyglycerols, wood, and polyphenols .

Synthesis Analysis

The synthesis of palmitoyl chloride-modified compounds involves various chemical reactions. For instance, palmitoyl chloride is used to graft onto hyperbranched polyglycerols through cationic ring-opening polymerization and end-group modification . In another study, palmitoyl chloride is prepared from the reaction of palmitic acid with thionyl chloride to esterify rubber wood, which results in improved photostability and dimensional stability of the wood . Additionally, palmitoyl chloride is employed in the acylation of (-)-epigallocatechin gallate (EGCG) to enhance its stability and antidiabetic activity .

Molecular Structure Analysis

The molecular structure of palmitoyl chloride-modified compounds is characterized using various spectroscopic techniques. Fourier transform infrared spectroscopy (FTIR) and solid-state cross-polarization/magic angle spinning 13C nuclear magnetic resonance spectroscopy (CP/MAS 13C NMR) are used to elucidate the characteristics of esterified wood . These techniques help in understanding the molecular interactions and confirm the successful modification of substrates with palmitoyl chloride.

Chemical Reactions Analysis

Palmitoyl chloride participates in several chemical reactions, including esterification and acylation. It reacts with hydroxyl groups on substrates to form ester bonds, as seen in the modification of wood and the synthesis of EGCG palmitate . The reactivity of palmitoyl chloride is also harnessed in the synthesis of phospholipids, where it is used to introduce palmitoyl groups into the lipid structure .

Physical and Chemical Properties Analysis

The physical and chemical properties of palmitoyl chloride-modified compounds are significantly altered post-synthesis. For example, the self-assembly behavior of amphiphilic hyperbranched polyglycerols modified with palmitoyl chloride is studied, showing the formation of unimolecular micelles and giant vesicles . The esterification of wood with palmitoyl chloride leads to enhanced dimensional and photostability, indicating a change in the physical properties of the wood . The stability and antidiabetic activity of EGCG palmitate also highlight the impact of palmitoyl chloride on the chemical properties of the modified compound .

Scientific Research Applications

Esterification of Cellulose

  • Scientific Field: Nanomaterials and Biopolymers .
  • Application Summary: Palmitoyl chloride is used in the esterification of cellulose to create functional nanomaterials . This process involves modifying cellulose, the most abundant biopolymer in nature, to prepare new materials via versatile chemical modifications .
  • Methods of Application: The esterification process involves varying parameters such as the quantity of palmitoyl chloride, reaction time, and pressure . The authors claim that the esterification proceeds essentially from the surface to the core of the cellulose nanocrystals .
  • Results or Outcomes: The process results in palmitoylated cellulose nanocrystals with varying degrees of substitution . These modified nanocrystals can be used for the construction of various nanostructures, extending their feasibility for highly sophisticated applications .

Synthesis of Glycosphingolipid Galactosyl Ceramide and Triacylglycerols

  • Scientific Field: Organic Chemistry .
  • Application Summary: Palmitoyl chloride is used to introduce a carbon chain in glycosphingolipid galactosyl ceramide through stereoselective olefin cross-metathesis . It is also used to prepare monoacyl and 1,3-symmetrical triacylglycerols via regioselective ring opening of an oxirane .
  • Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
  • Results or Outcomes: The outcomes of these processes are the synthesis of glycosphingolipid galactosyl ceramide and triacylglycerols .

Hydrophobization of Cellulose Sheets

  • Scientific Field: Material Science .
  • Application Summary: Palmitoyl chloride is used in the hydrophobization of cellulose sheets . This process involves gas grafting under high temperature and high pressing pressure conditions .
  • Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
  • Results or Outcomes: The process results in cellulose sheets with increased hydrophobicity . The grafted fatty acid content per square meter of cellulose sheet increased by 78.15 mg/m² as the sheet basis weight doubled from 100 g/m² to 200 g/m² .

DNA Delivery

  • Scientific Field: Biotechnology .
  • Application Summary: Palmitoyl chloride has been used as a polymeric carrier for plasmid DNA delivery to 293T cells .
  • Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
  • Results or Outcomes: The outcomes of these processes are not detailed in the source .

Synthesis of (−)-Epigallocatechin Gallate (EGCG) Palmitate

  • Scientific Field: Biochemistry .
  • Application Summary: Palmitoyl chloride is used in the synthesis of (−)-epigallocatechin gallate (EGCG) palmitate . This compound is derived from natural tea polyphenols and has shown potential antidiabetic activity .
  • Methods of Application: The synthesis involves an acylation process, where various parameters such as the base, solvent, and the molar ratio of palmitoyl chloride are optimized . The optimized reaction condition was set as follows: EGCG/palmitoyl chloride/sodium acetate was under a molar ratio of 1:2:2, with acetone as the solvent, and the reaction temperature was 40 °C .
  • Results or Outcomes: The yield of the reaction reached 90.6% . The EGCG palmitate showed better inhibition towards α-amylase and α-glucosidase, which was 4.5 and 52 times of EGCG, respectively .

Protein Palmitoylation in Tumor Cell Deaths

  • Scientific Field: Oncology .
  • Application Summary: Palmitoyl chloride is involved in protein palmitoylation, a crucial cellular process that plays a significant role in cancer cell development and death .
  • Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
  • Results or Outcomes: The outcomes of these processes are not detailed in the source .

Safety And Hazards

Palmitoyl chloride is corrosive and can cause severe skin burns and eye damage . It may be toxic by ingestion, inhalation, and skin absorption .

Future Directions

Research on Palmitoyl chloride is ongoing, and it has potential applications in various fields. For instance, it has been used in the manufacturing of hot water-resistant PVOH coated paper . Additionally, it has been suggested that Palmitoyl chloride may have potential therapeutic applications in conditions like Crohn’s disease .

properties

IUPAC Name

hexadecanoyl chloride
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InChI

InChI=1S/C16H31ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3
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InChI Key

ARBOVOVUTSQWSS-UHFFFAOYSA-N
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Canonical SMILES

CCCCCCCCCCCCCCCC(=O)Cl
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Molecular Formula

C16H31ClO
Record name HEXADECANOYL CHLORIDE
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DSSTOX Substance ID

DTXSID4051582
Record name Hexadecanoyl chloride
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Molecular Weight

274.9 g/mol
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Physical Description

Hexadecanoyl chloride appears as a clear colorless to light yellow liquid with a pungent odor. Freezing point 11-12 °C. Irritates skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption., Clear colorless to light yellow liquid; mp = 11-12 deg C; [CAMEO] Clear colorless liquid; mp = 11-13 deg C; [MSDSonline]
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Boiling Point

199 °C @ 20 MM HG, BOILING POINT: 194.5 °C AT 17 MM HG
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Solubility

VERY SOL IN ETHER
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Product Name

Palmitoyl chloride

Color/Form

COLORLESS LIQUID

CAS RN

112-67-4
Record name HEXADECANOYL CHLORIDE
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Melting Point

11-12 °C
Record name HEXADECANOYL CHLORIDE
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Synthesis routes and methods

Procedure details

Palmitic acid (1 mole) is heated with thionyl chloride (20 mole) at 75° C. for 2 hours. The thionyl chloride is removed by distillation at atmospheric pressure and the palmitoyl chloride is then separated by distillation under reduced pressure.
Quantity
1 mol
Type
reactant
Reaction Step One
Quantity
20 mol
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Palmitoyl chloride
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Palmitoyl chloride
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Palmitoyl chloride

Citations

For This Compound
3,430
Citations
GK Prakash, KM Mahadevan - Applied Surface Science, 2008 - Elsevier
… , decreased after the wood was treated with palmitoyl chloride. The decreased intensity of the 73.04 ppm band indicated that palmitoyl chloride also reacted at the C-2 position of …
Number of citations: 0 www.sciencedirect.com
F Dominici, D García García, V Fombuena, F Luzi… - Molecules, 2019 - mdpi.com
… bonding occurred between CSS hydroxyl groups and palmitoyl chloride. One of the major … 3 and CH 2 vibrations in palmitoyl chloride [33]. Palmitoyl chloride grafting also resulted in the …
Number of citations: 0 www.mdpi.com
H Cheng, S Wang, J Yang, Y Zhou, D Yan - Journal of colloid and interface …, 2009 - Elsevier
A series of palmitoyl chloride-grafted hyperbranched polyglycerols were synthesized through cationic ring-opening polymerization and end-group modification. The obtained grafted …
Number of citations: 0 www.sciencedirect.com
KH Choi, KS Lee, JH Lee, JY Ryu - Carbohydrate polymers, 2020 - Elsevier
… A small amount of 98% palmitoyl chloride solution was coated onto the cellulose sheet (… ) was used for coating palmitoyl chloride. The average weight of palmitoyl chloride coated on the …
Number of citations: 0 www.sciencedirect.com
KH Choi, KS Lee, JY Ryu - Cellulose, 2022 - Springer
… of palmitoyl chloride in the grafting process. When a specific area of the cellulose sheet is coated with the same weight of palmitoyl chloride, the amount of palmitoyl chloride contributing …
Number of citations: 0 link.springer.com
AP Zhang, L Mei, ZZ Zhao, J Xie, CF Liu… - …, 2013 - bioresources.cnr.ncsu.edu
… of palmitoyl chloride. The … palmitoyl chloride-to-wood from 1:2 to 5:1 resulted in an improvement of WPG from 8.7 to 46.0%, while a further increase of the mass ratio of palmitoyl chloride-…
Number of citations: 0 bioresources.cnr.ncsu.edu
KS Lee, JS Choi, KH Choi, JY Ryu - Nordic Pulp & Paper Research …, 2022 - degruyter.com
… of measuring the degree of penetration of palmitoyl chloride applied to the PVOH coating layer … to investigate the correlation between the pickup and penetration of palmitoyl chloride. …
Number of citations: 0 www.degruyter.com
KS Lee, JH Lee, MK Lee, JY Ryu - Journal of Korea TAPPI, 2018 - ktappi.kr
… palmitoyl chloride esterified with a hydroxyl group at 1% concentration of palmitoyl chloride … improved with increase in concentration of palmitoyl chloride, temperature, and reaction time. …
Number of citations: 0 www.ktappi.kr
TJ Lee, DJ Lee, JH Seo, KS Lee, D Guerin… - ACS Sustainable …, 2018 - ACS Publications
… palmitoyl chloride, and the effects of temperature, time, and concentration of palmitoyl chloride … , reaction time, and concentration of palmitoyl chloride. However, discoloration of PVOH …
Number of citations: 0 pubs.acs.org
KH Choi, KS Lee, JH Lee, MK Lee, JY Ryu - Journal of Korea TAPPI, 2019 - ktappi.kr
… the Hanji hydrophobized via gas grafting with palmitoyl chloride during artificial aging was found to be … In summary, the hydrophobicity of Hanji grafted with palmitoyl chloride remained …
Number of citations: 0 www.ktappi.kr

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